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Compound of Interest

Compound Name:
2,4-Dichloro-7-

methoxyquinazoline

CAS No.: 62484-31-5

Cat. No.: B1321834

Get Quote

2,4-Dichloro-7-methoxyquinazoline is a heterocyclic compound featuring a quinazoline core,

a privileged structure in medicinal chemistry known for its presence in a wide array of

biologically active molecules.[1][2] As a dichlorinated intermediate, it serves as a versatile

building block for the synthesis of novel drug candidates, allowing for differential substitution at

the 2- and 4-positions. The success of any synthetic campaign or biological screening effort

hinges on a fundamental physicochemical property: solubility. Understanding and quantifying

the solubility of this compound in various organic solvents is paramount for researchers and

drug development professionals to ensure efficient reaction kinetics, facilitate purification,

enable accurate characterization, and prepare appropriate formulations for screening assays.

This guide provides a comprehensive framework for understanding, predicting, and

experimentally determining the solubility of 2,4-Dichloro-7-methoxyquinazoline. In the

absence of extensive published quantitative data for this specific molecule, this document

emphasizes the underlying principles of its structural chemistry and provides a robust, field-

proven protocol for researchers to generate reliable solubility data in their own laboratories.
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Molecular Structure Analysis and Solubility
Prediction
The principle of "like dissolves like" is the cornerstone of solubility prediction.[3] A molecule's

solubility is governed by its polarity, ability to form hydrogen bonds, and molecular size. An

analysis of the structure of 2,4-Dichloro-7-methoxyquinazoline (C₉H₆Cl₂N₂O) provides critical

insights into its expected behavior.[4]

Quinazoline Core: The fused aromatic benzene and pyrimidine ring system is largely non-

polar and capable of engaging in π-π stacking interactions. The two nitrogen atoms within

the pyrimidine ring act as hydrogen bond acceptors, capable of interacting with protic

solvents.[5]

Dichloro Substituents: The two chlorine atoms are strongly electron-withdrawing, creating

significant dipole moments within the molecule. This increases the overall polarity compared

to the unsubstituted quinazoline core.

Methoxy Group: The -OCH₃ group is moderately polar and the oxygen atom can act as a

hydrogen bond acceptor.[6]

Predicted Lipophilicity: The predicted XlogP value for 2,4-dichloro-7-methoxyquinazoline is

3.4, indicating a significant degree of lipophilicity (preference for non-polar, lipid-like

environments).[1] This suggests that its aqueous solubility will be very low, making organic

solvents the primary medium for its application.

Based on this structural analysis, we can predict its general solubility profile across different

classes of organic solvents.

Logical Framework for Solubility Prediction
The following diagram illustrates the relationship between the molecular features of 2,4-
Dichloro-7-methoxyquinazoline and its predicted solubility in various solvent classes.
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Molecular Features

Solvent Classes & Interactions

2,4-Dichloro-7-methoxyquinazoline

Quinazoline Core
(π-stacking, H-bond acceptor)

Dichloro Groups
(Polarity, Dipole-Dipole)

Methoxy Group
(H-bond acceptor)

Polar Aprotic
(e.g., DMSO, DMF, Acetone)

Polar Protic
(e.g., Ethanol, Methanol)

Non-Polar
(e.g., Hexane, Toluene)

High Solubility

 Strong Dipole-Dipole
 H-bond Acceptance 

Moderate Solubility

 H-bonding
 Moderate Polarity Match Low Solubility

 Mismatched Polarity
 Weak van der Waals 

e.g., Ethanol

e.g., Hexane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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